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Compound of Interest

Compound Name: Monocrotophos-d6

Cat. No.: B13828459 Get Quote

Disclaimer: This document has been compiled to provide a comprehensive overview of the

safety data for Monocrotophos-d6. As a specific, detailed Safety Data Sheet (SDS) for the

deuterated isotope Monocrotophos-d6 is not readily available, this guide is primarily based on

the well-established data for its non-deuterated counterpart, Monocrotophos (CAS No: 6923-

22-4). The toxicological and safety profiles of deuterated compounds are generally considered

to be very similar to their non-deuterated analogues. This guide is intended for use by

researchers, scientists, and professionals in drug development and related fields.

Chemical Identification and Physical Properties
Monocrotophos-d6 is the deuterated form of Monocrotophos, an organophosphate

insecticide.[1] It is primarily used as a labeled internal standard in analytical and research

applications for the detection and quantification of Monocrotophos.[1]

Table 1: Chemical and Physical Properties of Monocrotophos-d6 and Monocrotophos
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Property Monocrotophos-d6 Monocrotophos Source(s)

Chemical Name

Phosphoric Acid

Dimethyl-d6 (1E)-1-

Methyl-3-

(methylamino)-3-oxo-

1-propenyl Ester

Dimethyl (E)-1-methyl-

2-

(methylcarbamoyl)viny

l phosphate

[1][2]

Synonyms
Apadrin-d6, Azodrin-

d6, Nuvacron-d6

Azodrin, Nuvacron,

Apadrin
[1]

CAS Number 1795136-77-4 6923-22-4

Molecular Formula C₇H₈D₆NO₅P C₇H₁₄NO₅P

Molecular Weight 229.2 g/mol 223.16 g/mol

Appearance

Colorless,

hygroscopic crystals

(technical grade is a

reddish-brown solid)

Colorless to reddish-

brown solid with a

mild, ester odor

Melting Point Not available
54-55 °C (129.2-131

°F)

Boiling Point Not available
125 °C (257 °F) at

0.0005 mmHg

Vapor Pressure Not available 0.001 mmHg at 20°C

Water Solubility Not available Soluble/Miscible

Partition Coefficient

(logP)
Not available -0.22 (calculated)

Hazard Identification and Classification
Monocrotophos is classified as a highly toxic substance and presents a significant health

hazard upon exposure.

Table 2: Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 2
H300: Fatal if

swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
Category 2 H330: Fatal if inhaled

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

Hazardous to the

Aquatic Environment,

Acute

Category 1
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Chronic

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

GHS Hazard Pictograms:

Health Hazard

Environmental Hazard

Skull and Crossbones
(Fatal Toxicity)

Health Hazard
(Mutagenicity)

Environment
(Aquatic Toxicity)
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Caption: GHS Hazard Pictograms for Monocrotophos.

Toxicological Information
Monocrotophos is a potent cholinesterase inhibitor, which is the primary mechanism of its

toxicity. It affects the nervous system by disrupting normal nerve impulse transmission.

Table 3: Acute Toxicity Data for Monocrotophos

Route of Exposure Species LD50/LC50 Value Source(s)

Oral Rat (male) 17-18 mg/kg

Oral Rat (female) 20 mg/kg

Dermal Rat (male) 126 mg/kg

Dermal Rat (female) 112 mg/kg

Dermal Rabbit 354 mg/kg

Inhalation Rat LC50: 0.8 mg/L air

Symptoms of Acute Exposure: Symptoms of poisoning are characteristic of organophosphate

exposure and include:

Muscular weakness

Blurred vision

Profuse perspiration

Confusion

Vomiting

Abdominal pain
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Constricted pupils

In severe cases, seizures, coma, respiratory failure, and death may occur.

Chronic Toxicity:

Reproductive Effects: In rats, doses of 2 mg/kg/day resulted in fetuses with lower than

average length and weight.

Teratogenic Effects: No teratogenic effects were observed in rats at the highest dose tested

(2 mg/kg/day).

Mutagenic Effects: Studies suggest that Monocrotophos may be weakly mutagenic.

Carcinogenic Effects: Monocrotophos was not found to be carcinogenic in rats at the highest

dose tested (0.45 mg/kg/day).

Experimental Protocols
Detailed experimental protocols for the toxicological studies are not typically provided in

standard safety data sheets. However, the methodologies for determining LD50 and LC50

values generally follow internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (LD50) - Based on OECD Guideline 420 (Acute Oral

Toxicity - Fixed Dose Procedure):
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Start: Healthy, young adult animals
(e.g., rats)

Acclimatization Period

Fasting (food, not water)

Administer single dose of test substance
via gavage

Observe for signs of toxicity
(several times on day 1, then daily)

Observation period up to 14 days

Gross necropsy of all animals

Data Analysis and LD50 Estimation

End

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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First Aid Measures
Immediate medical attention is crucial in case of exposure to Monocrotophos.

Table 4: First Aid Procedures

Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing has stopped, give

artificial respiration. Keep the

person warm and at rest. Get

medical attention immediately.

Skin Contact

Remove contaminated clothing

and shoes immediately. Wash

the affected area with soap

and plenty of water until no

chemical remains. Get medical

help if symptoms persist.

Eye Contact

Immediately flush eyes with

large amounts of water or

normal saline for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Get

immediate medical attention.

First Aid Decision Pathway:
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Exposure to Monocrotophos-d6

Assess Route of Exposure

Inhalation

 Inhaled

Skin Contact

 Skin

Eye Contact

 Eyes

Ingestion

 Ingested

Move to fresh air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water. Flush with water for 15 mins. Rinse mouth if conscious.

Do not induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response.

Handling, Storage, and Disposal
Handling:

Avoid all personal contact, including inhalation.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including impervious clothing,

gloves, and safety goggles.

Do not eat, drink, or smoke when handling this product.

Wash hands thoroughly after handling.
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Storage:

Store in the original, tightly closed, and properly labeled container.

Keep in a cool, well-ventilated, and locked area, away from direct sunlight.

Store away from foodstuffs and animal feed.

Incompatible with alkaline compounds, metals, and low molecular weight alcohols and

glycols.

Disposal:

Wastes resulting from the use of this product are considered hazardous and must be

disposed of at an approved waste disposal facility.

Large quantities should be incinerated at high temperatures in a facility with an effluent gas

scrubbing system.

Comply with all local, state, and federal regulations for hazardous waste disposal.

Ecological Information
Monocrotophos is highly toxic to many forms of wildlife, particularly birds and aquatic

organisms.

Table 5: Ecotoxicity Data for Monocrotophos
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Organism Toxicity Value Source(s)

Birds

Bobwhite quail LD50: 0.94 mg/kg

Mallard duck LD50: 4.76 mg/kg

California quail LD50: 0.76 mg/kg

Canada goose LD50: 1.58 mg/kg

Aquatic Organisms

Rainbow trout LC50 (48h): 7 mg/L

Bluegill sunfish LC50 (48h): 23 mg/L

Daphnia EC50 (48h): 0.023 mg/L

Other

Bees Highly toxic

Environmental Fate:

Monocrotophos has a low persistence in the environment and does not tend to accumulate

in soil.

Its half-life in soil is less than 7 days.

On plant foliage, the half-life is approximately 1.3 to 3.4 days.

This technical guide provides a summary of the critical safety information for Monocrotophos-
d6, based on the data available for Monocrotophos. It is imperative for all users to consult the

most current and specific Safety Data Sheet provided by the manufacturer before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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